Cas no 1154623-10-5 (N-[4-(methylamino)cyclohexyl]acetamide)

• Product Name: N-[4-(methylamino)cyclohexyl]acetamide
• CAS No: 1154623-10-5
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 2157690
• PubChem ID: 43653199
• Update Time: 2025-06-08

N-[4-(methylamino)cyclohexyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylamino-cyclohexyl)-acetamide
• N-[4-(methylamino)cyclohexyl]acetamide
• (1R,4R)-N-(4-Methylamino-cyclohexyl)-acetamide
• N-(4-(Methylamino)cyclohexyl)acetamide
• N-((1R,4r)-4-(methylamino)cyclohexyl)acetamide
• N-(4-methylaminocyclohexyl)acetamide
• NE38990
• AM90723
• AM102081
• N-[trans-4-(Methylamino)cyclohexyl]acetamide
• (1R,4R)-N-(4-methylaminocyclohexyl)ac

• Inchi： 1S/C9H18N2O/c1-7(12)11-9-5-3-8(10-2)4-6-9/h8-10H,3-6H2,1-2H3,(H,11,12)
• InChI Key： LWVNJCHQJBWIKU-UHFFFAOYSA-N
• SMILES： O=C(C)NC1CCC(CC1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-[4-(methylamino)cyclohexyl]acetamide

N-[4-(Methylamino)cyclohexyl]acetamide (CAS No. 1154623-10-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-[4-(Methylamino)cyclohexyl]acetamide (CAS No. 1154623-10-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, and recent research findings that highlight its significance in drug discovery and development.

The chemical structure of N-[4-(Methylamino)cyclohexyl]acetamide is characterized by a cyclohexane ring with a methylamino substituent at the 4-position and an acetamide group attached to the nitrogen atom. The presence of these functional groups imparts specific physicochemical properties to the molecule, making it an interesting candidate for various biological studies. The cyclohexane ring provides conformational stability, while the methylamino and acetamide groups contribute to its solubility and reactivity profiles.

In terms of physical properties, N-[4-(Methylamino)cyclohexyl]acetamide is a white crystalline solid with a melting point ranging from 125°C to 127°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental setups, including cell culture studies and in vitro assays.

The chemical properties of N-[4-(Methylamino)cyclohexyl]acetamide are equally important. The compound exhibits basicity due to the presence of the amino group, which can form salts with acids. This property is advantageous in pharmaceutical formulations where salt forms can enhance stability and bioavailability. Additionally, the acetamide group can participate in hydrogen bonding interactions, which are essential for molecular recognition processes in biological systems.

Recent research has focused on the potential therapeutic applications of N-[4-(Methylamino)cyclohexyl]acetamide. Studies have shown that this compound possesses anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry reported that N-[4-(Methylamino)cyclohexyl]acetamide exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the inflammatory pathway.

Furthermore, N-[4-(Methylamino)cyclohexyl]acetamide has been investigated for its potential as a neuroprotective agent. Research conducted at the University of California demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that N-[4-(Methylamino)cyclohexyl]acetamide may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its biological activities, N-[4-(Methylamino)cyclohexyl]acetamide has also been explored as a lead compound for drug design and optimization. Chemists have synthesized various derivatives by modifying the cyclohexane ring or the substituents attached to it. These structural modifications have led to compounds with improved pharmacological profiles, including enhanced potency, selectivity, and reduced side effects. For example, a study published in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of N-substituted cyclohexyl acetamides with enhanced anti-inflammatory activity compared to the parent compound.

The safety profile of N-[4-(Methylamino)cyclohexyl]acetamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its safe use in humans.

In conclusion, N-[4-(Methylamino)cyclohexyl]acetamide (CAS No. 1154623-10-5) is a multifaceted compound with promising applications in medicinal chemistry. Its unique structural features and favorable physicochemical properties make it an attractive candidate for drug discovery efforts. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, highlighting its significance in the field of pharmaceutical sciences.